2,5-dimethyl-N-(2-(2-(thiophen-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethyl-N-[2-(2-thiophen-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H18N4O2S3/c1-12-5-6-13(2)16(10-12)27(23,24)19-8-7-14-11-26-18-20-17(21-22(14)18)15-4-3-9-25-15/h3-6,9-11,19H,7-8H2,1-2H3
• InChI Key: QKVBWASRSVTHQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NCCC2=CSC3=NC(=NN23)C4=CC=CS4
• Molecular Formula: C18H18N4O2S3
• Molecular Weight: 418.6 g/mol
• CAS No.: 946206-22-0

Description

2,5-dimethyl-N-(2-(2-(thiophen-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H18N4O2S3 and its molecular weight is 418.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Carbonic Anhydrase Inhibition for Ocular Applications One area of research involves sulfonamide derivatives as carbonic anhydrase inhibitors, which have applications in treating conditions like glaucoma. A study on aminozolamide, a carbonic anhydrase inhibitor, explores its efficacy in lowering intraocular pressure (IOP) when delivered in different formulations. This research highlights the importance of drug delivery methods in therapeutic efficacy and the role of sulfonamide derivatives in ocular pharmacology (Lewis, Schoenwald, & Barfknecht, 1988).

Antidiuretic Hormone Antagonism Another application is seen in the study of OPC-31260, a non-peptide V2 arginine vasopressin (AVP) antagonist, which demonstrates the potential of sulfonamide derivatives in modulating hormone activity. This compound was investigated for its ability to induce water diuresis and correct hyponatremia in patients with the syndrome of inappropriate secretion of antidiuretic hormone (SIADH), showcasing the diverse therapeutic potentials of sulfonamide-based compounds (Saito et al., 1997).

Gastroprotective Effects Sulfonamides have also been studied for their gastroprotective effects. For example, ebrotidine, another sulfonamide derivative, was compared with ranitidine and placebo for its efficacy in preventing gastroduodenal lesions induced by piroxicam, illustrating the role of these compounds in gastrointestinal research (Puscas et al., 1997).

Mechanism of Action

Target of Action

It is known that thiophene-based analogs, which are part of the compound’s structure, have been studied extensively for their biological activity . They have been found to interact with a variety of targets, including various enzymes and receptors, contributing to their wide range of biological effects .

Mode of Action

For example, they can act as inhibitors, blocking the activity of their target enzymes or receptors . They can also bind to their targets, altering their function and leading to changes in cellular processes .

Biochemical Pathways

For example, they have been found to exhibit anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . These effects suggest that these compounds may interact with pathways related to inflammation, microbial growth, blood pressure regulation, and atherosclerosis .

Result of Action

For example, it may have anti-inflammatory effects, reducing inflammation by inhibiting the activity of certain enzymes or signaling pathways . It may also have antimicrobial effects, inhibiting the growth of bacteria or other microbes .